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Compound of Interest

Compound Name: Zinc dibenzyldithiocarbamate

Cat. No.: B077411

Introduction

Zinc Dibutyldithiocarbamate (ZDBC) is an organic compound widely utilized as an ultra-fast
accelerator in the sulfur vulcanization of both natural and synthetic rubbers.[1][2][3] Chemically,
ZDBC is a zinc salt of dibutyldithiocarbamic acid with the molecular formula C18H36N2S4Zn.
[4][5] It typically appears as a white to light pink powder, insoluble in water but soluble in
organic solvents like alcohol and benzene.[5][6] As a member of the dithiocarbamate class of
accelerators, ZDBC is prized for its ability to significantly increase the rate of vulcanization,
which facilitates shorter curing cycles, lower processing temperatures, and more efficient
production.[7][8] This makes it a versatile component in the manufacturing of a wide array of
rubber products, including tires, latex goods, footwear, and industrial belts.[4][5][9]

One of the key advantages of ZDBC is its ability to provide rapid cures at low temperatures
while maintaining excellent scorch safety, which prevents premature crosslinking during the
mixing and processing stages.[1][10][11] It is also a non-staining and non-discoloring
accelerator, making it suitable for producing transparent or brightly colored rubber articles.[2]
[12] ZDBC can function as a primary accelerator, especially in latex applications, or as a
secondary accelerator (booster) to activate thiazole and sulfenamide-based cure systems.[2][9]
[10]
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Mechanism of Action: ZDBC-Accelerated Sulfur
Vulcanization

The vulcanization process transforms soft, plastic rubber into a durable, elastic material by
forming a three-dimensional network of cross-links between polymer chains.[7] Sulfur
vulcanization, when unassisted, is an extremely slow process.[7] ZDBC significantly
accelerates this reaction. The mechanism involves a coordinated reaction between ZDBC,
activators (typically zinc oxide and a fatty acid like stearic acid), and sulfur.

o Formation of Active Accelerator Complex: The process begins with the reaction between
ZDBC, zinc oxide (ZnO), and stearic acid. This forms an active accelerator complex.[2][7]

o Formation of Active Sulfurating Agents: This active complex then reacts with elemental sulfur
(typically in its S8 ring form) to create active sulfurating agents. These agents are polysulfidic
in nature.[2]

o Cross-linking Reaction: The active sulfurating agents react with the polymer chains at the
sites of unsaturation (double bonds), creating sulfur cross-links (mono-, di-, and polysulfidic
bridges) between them.[1][4]

This process enhances the rubber's tensile strength, elasticity, and resistance to heat and
aging.[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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